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Compound of Interest

Compound Name: N-Hydroxyglycine

Cat. No.: B154113 Get Quote

Essential Guidance for Researchers, Scientists, and Drug Development Professionals on the

Proper Disposal of N-Hydroxyglycine

The proper disposal of laboratory chemicals is not merely a regulatory requirement but a

cornerstone of a safe and responsible research environment. This document provides a

comprehensive, step-by-step guide for the safe handling and disposal of N-Hydroxyglycine,

ensuring the protection of laboratory personnel and the environment. The following procedures

are based on general best practices for chemical waste management and information from

Safety Data Sheets (SDS) of structurally related compounds, in the absence of a specific SDS

for N-Hydroxyglycine.

Hazard Profile of N-Hydroxyglycine and Related
Compounds
Understanding the potential hazards of a chemical is the first step toward safe handling and

disposal. While a specific Safety Data Sheet (SDS) for N-Hydroxyglycine is not readily

available, data from related compounds, such as N-(4-hydroxyphenyl)glycine, and general

knowledge of amino acid derivatives provide insight into its potential hazards.
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Hazard Category Description
GHS Hazard
Statements

Precautionary
Statements

Skin Irritation
Causes skin irritation

upon contact.
H315

P264, P280,

P302+P352,

P332+P317,

P362+P364

Eye Irritation
Causes serious eye

irritation.
H319

P280,

P305+P351+P338,

P337+P317

Respiratory Irritation
May cause respiratory

tract irritation.
H335

P261, P271,

P304+P340, P319,

P403+P233, P405

This data is compiled from the PubChem entry for N-Hydroxyglycine and the Safety Data

Sheet for the related compound N-(4-hydroxyphenyl)glycine and should be treated as

indicative.[1][2]

Step-by-Step Disposal Protocol
Adherence to a standardized disposal protocol minimizes risks and ensures regulatory

compliance. The following steps provide a clear workflow for the disposal of N-Hydroxyglycine
waste.

1. Waste Identification and Segregation:

Characterize the Waste: Identify all components of the N-Hydroxyglycine waste stream.

This includes the compound itself, any solvents, and other chemicals present in the mixture.

Segregate Waste: Do not mix N-Hydroxyglycine waste with other chemical waste streams

unless they are known to be compatible.[3] Incompatible chemicals can react, leading to the

generation of heat, toxic gases, or other hazards.[4] Use separate, clearly labeled waste

containers for N-Hydroxyglycine waste.

2. Container Selection and Labeling:
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Choose Appropriate Containers: Use containers that are chemically resistant to N-
Hydroxyglycine and any solvents in the waste mixture.[3][4] For solid waste, a securely

sealed plastic bag or a wide-mouth plastic container is suitable. For liquid waste, use a leak-

proof, screw-cap bottle, preferably made of a material like high-density polyethylene (HDPE).

Label Containers Clearly: All waste containers must be labeled with the words "Hazardous

Waste," the full chemical name "N-Hydroxyglycine," and a clear indication of the associated

hazards (e.g., "Irritant").[4] The date of waste generation should also be included.

3. Storage of Chemical Waste:

Designated Storage Area: Store waste containers in a designated, well-ventilated area away

from general laboratory traffic.[3] This area should be secure and accessible only to

authorized personnel.

Secondary Containment: Place waste containers in a secondary containment tray or bin to

prevent the spread of material in case of a leak or spill.[3][4]

Adhere to Storage Time Limits: Be aware of and comply with institutional and regulatory time

limits for the storage of hazardous waste.[4]

4. Disposal Arrangement:

Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for chemical waste disposal. Contact them to schedule a pickup of your N-
Hydroxyglycine waste.

Provide Necessary Documentation: Be prepared to provide the EHS team with a complete

description of the waste, including its composition and volume.

Do Not Dispose Down the Drain: N-Hydroxyglycine should not be disposed of down the

sink.[2] This can harm aquatic life and damage wastewater treatment systems.

Avoid Regular Trash Disposal: Solid N-Hydroxyglycine waste should not be placed in the

regular trash.[3]

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-Hydroxyglycine waste in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-Hydroxyglycine waste.

This procedural guidance is designed to provide a clear and actionable framework for the safe

disposal of N-Hydroxyglycine. By adhering to these steps and consulting with your institution's

Environmental Health and Safety department, you contribute to a culture of safety and

environmental responsibility within the scientific community. Always prioritize safety and

regulatory compliance in all laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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